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Compound Focus: Caffeic aldehyde

CAS No.: 141632-15-7

Cat. No.: S1795502

Get Quote

Compound Comparison: Structural & Chemical
Properties

The table below summarizes the core differences between caffeic aldehyde and caffeic acid based on the

information gathered.

Property Caffeic Aldehyde Caffeic Acid

IUPAC Name (2E)-3-(3,4-Dihydroxyphenyl)prop-2-

enal [1]

(2E)-3-(3,4-Dihydroxyphenyl)prop-2-enoic

acid [2]

Molecular
Formula

C₉H₈O₃ [1] [3] [4] C₉H₈O₄ [2]

Molecular
Weight

164.16 g/mol [1] [3] [4] 180.16 g/mol [2]
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Property Caffeic Aldehyde Caffeic Acid

Chemical
Structure

Core
Functional
Group

Aldehyde (-CHO) [1] Carboxylic Acid (-COOH) [2]

Key Difference Terminal carbon is part of an
aldehyde group.

Terminal carbon is part of a carboxylic acid
group.

Natural
Occurrence

Found in seeds of Phytolacca
americana (American pokeweed) [1].

Ubiquitous in plants; high levels in coffee,
thyme, sage, yerba mate, and black

chokeberry [2] [5].

Biosynthetic
Role

Intermediate in the phenylpropanoid

pathway [4].

Intermediate in the biosynthesis of lignin and

other phenylpropanoids [2].

Biological Pathway Context

Both compounds are intermediates in the phenylpropanoid biosynthesis pathway, which is crucial for

producing a wide array of plant metabolites. The following diagram illustrates their relationship, showing

how caffeic aldehyde sits at a branch point between pathways leading to different lignin monomers.
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Caffeic acid and caffeic aldehyde are intermediates in phenylpropanoid pathway, with caffeic aldehyde

serving as a key branch point in lignin biosynthesis [2] [4].

Pharmacological Profile

While caffeic acid has been extensively studied, detailed pharmacological data for caffeic aldehyde from the

search results is limited. The table below outlines the available information.

Aspect Caffeic Aldehyde Caffeic Acid
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| Reported Bioactivities | Information limited in search results [1]. | Antioxidant: Effective ROS scavenger

in vitro and in vivo [2]. Anti-inflammatory: Modulates immunomodulatory activity [2] [5]. Anti-

osteoporotic: Derivatives like CAPE can inhibit osteoclastogenesis [5]. Neuroprotective: Shows anti-AChE

activity and improves memory in animal models [5]. | | Research Emphasis | Appears less studied based on

available data. | Widely investigated for its health-promoting potential and as a precursor for derivatives [5]. |

| Key Derivatives | Not specified in search results. | Caffeic Acid Phenethyl Ester (CAPE): Known for

potent antitumor and anti-inflammatory effects [5]. Chlorogenic Acid: An ester of caffeic acid and quinic

acid, common in coffee [2]. | | Toxicology / Carcinogenicity | No specific data found in search results. |

Classified by IARC as Group 2B ("possibly carcinogenic to humans") based on animal studies showing

stomach papillomas at high doses; also shows anticarcinogenic properties [2]. |

Analytical Methodologies

The search results provide some information on analytical techniques suitable for these compounds, though

not the detailed experimental protocols you requested.

Conformational Analysis: A recent study (2023) used laser ablation chirped-pulse Fourier
transform microwave spectroscopy to identify eight distinct conformers of caffeic acid, highlighting
the utility of rotational spectroscopy for deciphering complex conformational landscapes, even with

minimal structural differences [6].
Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC) is a standard

method for quantifying these compounds. For instance, one referenced method for determining
caffeic acid in dandelion uses a C18 column, a methanol-phosphate buffer mobile phase (pH 3.8-4.0),

and detection at 323 nm [7]. This protocol could likely be adapted for caffeic aldehyde with
optimization of the detection wavelength and mobile phase.

Mass Spectrometry: Caffeic acid is commonly used as a matrix in MALDI (Matrix-Assisted Laser
Desorption/Ionization) mass spectrometry analyses [2] [7]. Its ability to absorb UV laser energy

and facilitate ionization of analytes makes it valuable in this analytical technique.

Key Insights for Researchers

Strategic Positioning of Caffeic Aldehyde: Its role in the phenylpropanoid pathway suggests it is a
key precursor for synthesizing G-lignin (via coniferaldehyde) and S-lignin (via sinapaldehyde) [4]. This

makes it a critical target for metabolic engineering aimed at modifying plant lignin content for
improved biofuel production.
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The Caffeic Acid Paradox: The dual carcinogenic and anticarcinogenic reports for caffeic acid

underscore the complexity of polyphenol biology. Factors such as dosage, metabolic transformation
by gut flora, and oxidative state can influence its biological effects [2]. This highlights a crucial area for

further investigation, particularly concerning its mechanisms of action.
Derivatives over Parent Compounds: The enhanced bioactivity of caffeic acid esters like CAPE
and CADPE, particularly their potent anti-osteoclastogenic and antitumor effects, strongly indicates
that chemical modification of the core scaffold is a promising strategy in drug development [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Wikipedia Caffeic aldehyde [en.wikipedia.org]

2. - Wikipedia Caffeic acid [en.wikipedia.org]

3. | C9H8O3 Caffeic aldehyde [chemspider.com]

4. KEGG COMPOUND: C10945 [kegg.jp]

5. Caffeic Acid - an overview | ScienceDirect Topics [sciencedirect.com]

6. The eight structures of caffeic : a jet-cooled laser ablated... acid [pubs.rsc.org]

7. Caffeic acid | 331-39-5 [chemicalbook.com]

To cite this document: Smolecule. [caffeic aldehyde vs caffeic acid structural differences]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1795502#caffeic-aldehyde-

vs-caffeic-acid-structural-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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